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Compound of Interest

Compound Name:
Ethyl (1S,2R)-2-

Aminocyclopentanecarboxylate

Cat. No.: B181406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, use, and disposal

of Ethyl (1S,2R)-2-Aminocyclopentanecarboxylate. The following procedures are based on

best practices and data from structurally similar compounds, in the absence of a specific Safety

Data Sheet (SDS) for the named chemical. It is imperative to handle this compound with care in

a controlled laboratory environment.

Personal Protective Equipment (PPE)
When handling Ethyl (1S,2R)-2-Aminocyclopentanecarboxylate, a comprehensive approach

to personal protection is mandatory to minimize exposure risk. The following table summarizes

the required PPE.
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Protection Type Specific Recommendations Rationale

Eye Protection

Wear tightly fitting safety

goggles or chemical safety

glasses conforming to EN 166

(EU) or NIOSH (US)

standards.[1]

Protects against splashes and

airborne particles that may

cause serious eye irritation or

damage.[2][3]

Hand Protection

Handle with chemical-

impermeable gloves (e.g.,

nitrile, neoprene). Gloves must

be inspected prior to use.

Wash and dry hands

thoroughly after handling.[1][2]

Prevents skin contact, which

may cause irritation.[2][4]

Skin and Body Protection

Wear appropriate protective

clothing, such as a lab coat, to

prevent skin exposure.[2] In

case of fire or significant spill,

fire/flame resistant and

impervious clothing is

recommended.[1]

Minimizes the risk of skin

contact and contamination of

personal clothing.

Respiratory Protection

Under normal laboratory

conditions with adequate

ventilation, respiratory

protection may not be

required.[2] For large-scale

operations, in case of

insufficient ventilation, or

during spill cleanup, a NIOSH-

approved respirator with an

appropriate cartridge for

organic vapors should be

used.

Protects against inhalation of

vapors or aerosols, which may

cause respiratory tract

irritation.[4]
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Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[4]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation Immediate Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and shoes. Seek medical attention if

irritation persists.[2]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][2]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor/physician immediately.[1][2]

Spill

Evacuate the area. Ensure adequate ventilation.

Wear appropriate PPE, including respiratory

protection. Absorb the spill with inert material

(e.g., sand, vermiculite) and place it in a

suitable, labeled container for disposal.

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Collect waste material in a suitable, labeled, and sealed container.

Do not dispose of it down the drain or into the environment.

Arrange for disposal by a licensed professional waste disposal service.
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The following diagram illustrates the standard workflow for the safe handling of Ethyl
(1S,2R)-2-Aminocyclopentanecarboxylate in a laboratory setting.

Receiving and Unpacking
- Verify chemical identity

- Inspect for damage

Storage
- Cool, dry, well-ventilated area

- Away from incompatibles

Pre-Experiment Preparation
- Review SDS/Safety Guide

- Don appropriate PPE

Handling and Use
- Work in a fume hood

- Use appropriate equipment

Post-Experiment
- Decontaminate work area

- Clean equipment

Waste Disposal
- Collect in labeled container

- Follow institutional procedures

Emergency Preparedness
- Locate safety shower and eyewash

- Know spill cleanup procedures

Click to download full resolution via product page

Caption: Workflow for Safe Chemical Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b181406?utm_src=pdf-body
https://www.benchchem.com/product/b181406?utm_src=pdf-body
https://www.benchchem.com/product/b181406?utm_src=pdf-body-img
https://www.benchchem.com/product/b181406?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 197904-11-3 CAS MSDS (Ethyl (1S,2R)-2-aminocyclopentanecarboxylate) Melting Point
Boiling Point Density CAS Chemical Properties [chemicalbook.com]

2. fishersci.co.uk [fishersci.co.uk]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. Ethyl cyclopentanecarboxylate | C8H14O2 | CID 79550 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ethyl (1S,2R)-2-Aminocyclopentanecarboxylate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b181406#personal-protective-equipment-
for-handling-ethyl-1s-2r-2-aminocyclopentanecarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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